Cas no 2228289-93-6 (4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine)

• Product Name: 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine
• CAS No: 2228289-93-6
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5780001
• PubChem ID: 165865484
• Update Time: 2025-06-09

4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1800895
• 2228289-93-6
• 4-(4-fluoro-2-methoxyphenoxy)-4-methylpiperidine
• 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine

• Inchi： 1S/C13H18FNO2/c1-13(5-7-15-8-6-13)17-11-4-3-10(14)9-12(11)16-2/h3-4,9,15H,5-8H2,1-2H3
• InChI Key： UUWVYHRMPHBNLL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine

Introduction to 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine (CAS No. 2228289-93-6)

4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine, identified by the CAS number 2228289-93-6, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its pharmacological potential, particularly in the development of drugs targeting central nervous system disorders and inflammatory conditions.

The molecular structure of 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine consists of a piperidine ring substituted with a phenoxy group at the 4-position, which itself is further modified by a fluoro atom at the 4-position and a methoxy group at the 2-position. This specific arrangement imparts favorable physicochemical properties, including improved solubility and metabolic stability, which are crucial for drug candidates. The fluoro substituent, in particular, is well-documented for its ability to modulate receptor binding affinity and metabolic clearance, making it a staple in modern drug design.

In recent years, there has been growing interest in exploring the therapeutic applications of compounds featuring piperidine scaffolds. The Journal of Medicinal Chemistry and other leading scientific publications have highlighted several studies demonstrating the efficacy of piperidine derivatives in treating neurological and psychiatric disorders. For instance, modifications to the piperidine core have led to the development of novel antipsychotics and antidepressants with enhanced selectivity and reduced side effects.

The phenoxy moiety in 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine plays a critical role in determining its interaction with biological targets. This group is commonly found in drugs that interact with serotonergic and dopaminergic systems, which are implicated in conditions such as depression, anxiety, and schizophrenia. The fluoro atom's electron-withdrawing effect can fine-tune electronic properties, influencing both binding affinity and pharmacokinetic behavior. This has been leveraged in medicinal chemistry to optimize drug-like properties, as reported in studies published in journals like Bioorganic & Medicinal Chemistry.

One of the most compelling aspects of 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize analogs with tailored pharmacological profiles. For example, modifications at the 4-methylpiperidine position have led to compounds with improved binding to specific neurotransmitter receptors. Such derivatives are being evaluated in preclinical studies for their potential use in treating cognitive disorders and neurodegenerative diseases.

The synthesis of 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. These techniques ensure high yields and purity, which are essential for pharmaceutical applications. The growing emphasis on green chemistry has also prompted investigations into sustainable synthetic routes for this compound, reducing waste and minimizing environmental impact.

The pharmacological profile of 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine has been extensively studied through both computational modeling and experimental assays. Computational approaches have helped predict binding interactions with target proteins, while wet-lab experiments have validated these predictions by measuring affinity constants and kinetic parameters. These combined efforts have provided valuable insights into how structural modifications influence biological activity, guiding the design of next-generation drug candidates.

In conclusion, 4-(4-Fluoro-2-methoxyphenoxy)-4-methylpiperidine (CAS No. 2228289-93-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in advancing treatments for neurological and inflammatory disorders. As research continues to uncover new insights into its pharmacology, this compound is poised to play a significant role in future medicinal chemistry endeavors.